Cas no 84753-01-5 (1H-Pyrazole-3-carboxamide,4,5-dihydro-5-oxo-1-phenyl-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-)

• Product Name: 1H-Pyrazole-3-carboxamide,4,5-dihydro-5-oxo-1-phenyl-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-
• CAS No: 84753-01-5
• MF: C₂₂H₁₇N₇O₂
• MW: 411.416083097458
• CID: 726294
• PubChem ID: 3020110
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxamide,4,5-dihydro-5-oxo-1-phenyl-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,4,5-dihydro-5-oxo-1-phenyl-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-
• 4,5-dihydro-5-oxo-1-phenyl-4-[[4-(phenylazo)phenyl]azo]-1H-pyrazole-3-carboxamide
• 5-oxo-1-phenyl-4-[(4-phenyldiazenylphenyl)diazenyl]-4H-pyrazole-3-carboxamide
• 4,5-Dihydro-5-oxo-1-phenyl-4-((4-(phenylazo)phenyl)azo)-1H-pyrazole-3-carboxamide
• 4,5-Dihydro-5-oxo-1-phenyl-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-1H-pyrazole-3-carboxamide
• DTXSID401117698
• NS00060710
• 84753-01-5
• EINECS 283-847-0

• Inchi： 1S/C22H17N7O2/c23-21(30)19-20(22(31)29(28-19)18-9-5-2-6-10-18)27-26-17-13-11-16(12-14-17)25-24-15-7-3-1-4-8-15/h1-14,20H,(H2,23,30)/b25-24+,27-26+
• InChI Key： JPOGZXYYWANLQL-JQRDNDPDSA-N
• SMILES： O=C1C(C(C(N)=O)=NN1C1C=CC=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 411.144
• Monoisotopic Mass: 411.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 613.4°C at 760 mmHg
• Flash Point: 324.8°C
• Refractive Index: 1.71